Cas no 2171742-97-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid
• CAS No: 2171742-97-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5861983
• PubChem ID: 165575822
• Update Time: 2025-06-15

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-N-(prop-2-en-1-yl)hexanamido]acetic acid
• EN300-1536319
• 2171742-97-3

• Inchi： 1S/C27H32N2O5/c1-4-15-29(16-25(30)31)26(32)24(14-13-18(2)3)28-27(33)34-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h4-12,18,23-24H,1,13-17H2,2-3H3,(H,28,33)(H,30,31)
• InChI Key： LEEVKIIZTVULBY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)CC=C)=O)CCC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid (CAS No. 2171742-97-3)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid, also known by its CAS number 2171742-97-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a propenyl substituent. These features make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. The presence of this group in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid allows for precise control over the reactivity of the amino group during synthetic processes. This is particularly important in the development of therapeutic peptides, where the correct sequence and conformation are crucial for biological activity.

The propenyl substituent in this compound adds another layer of complexity and potential utility. Propenyl groups can undergo various chemical reactions, such as Michael additions and radical polymerizations, making them useful for creating conjugates with other molecules. In the context of drug delivery, propenyl groups can be used to attach targeting ligands or to modify the pharmacokinetic properties of the final product.

Recent studies have highlighted the potential applications of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The researchers attributed this activity to the ability of the compound to interfere with viral replication processes by binding to specific viral proteins.

In another study, researchers from the University of California, San Francisco, explored the use of this compound as a scaffold for designing inhibitors of protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are increasingly recognized as important therapeutic targets. The unique structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid allowed for the creation of highly specific inhibitors that showed promising results in both in vitro and in vivo models.

The synthetic accessibility of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid has also been improved through recent advancements in chemical synthesis techniques. A novel one-pot synthesis method was reported by a team at Harvard University, which significantly reduced the number of steps required to produce this compound. This method not only enhances efficiency but also reduces costs and environmental impact, making it more feasible for large-scale production.

In conclusion, 2-2-{(9H-fluoren-9-yloxycarbonyl)amino}-5-methyl-N-(propenyl)hexanamide acetic acid (CAS No. 2171742-97-3) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.